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What is the CAS number for Hexyl formate?
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Compound of Interest

Compound Name: Hexyl formate

cat. No.: B1584476

Hexyl Formate: A Technical Guide

CAS Number: 629-33-4

This technical guide provides an in-depth overview of Hexyl Formate, a significant compound
for professionals in research, scientific, and drug development fields. The document details its
chemical and physical properties, safety and handling protocols, and experimental procedures
for its synthesis and analysis.

Physicochemical Properties of Hexyl Formate

Hexyl formate, also known as n-hexyl methanoate, is an organic ester with a characteristic
fruity aroma.[1][2] Its physical and chemical data are summarized below.
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Property Value Source(s)

CAS Number 629-33-4 [1]

Molecular Formula C7H1402 [1]

Molecular Weight 130.18 g/mol [3]

Appearance Colorless liquid [1112]

Odor Fruity, apple-like, ethereal, Il
green

Boiling Point 155-156 °C [2][4]

Melting Point -63 °C t0 -62.6 °C [3114]

Density 0.879 g/mL at 25 °C [4]

Refractive Index

n20/D 1.405 - 1.409

[3][5]

Solubility

Slightly soluble in water;
soluble in organic solvents like

alcohol and propylene glycol.

[1](2]

Flash Point

48 °C (118.4 °F) - closed cup

[4]

Safety and Handling

Hexyl formate is a flammable liquid and requires careful handling.[4] Appropriate personal

protective equipment, including gloves and eye protection, should be used in a well-ventilated

area.[1]

Hazard Class

GHS Pictogram

Signal Word

Hazard Statement

Flammable liquids

(Category 3)

GHSO02 (Flame) Warning

H226: Flammable
liquid and vapor.[4]
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Precautionary Statement Code Precautionary Statement

Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.[6]
P233 Keep container tightly closed.[6]
Ground and bond container and receiving
P240 _
equipment.[6]
o4l Use explosion-proof electrical/ventilating/lighting
equipment.[6]
p242 Use only non-sparking tools.[6]
Take precautionary measures against static
pP243 _
discharge.[6]
IF ON SKIN (or hair): Take off immediately all
P303 + P361 + P353 contaminated clothing. Rinse skin with
water/shower.
In case of fire: Use dry sand, dry chemical or
P370 + P378 ) o
alcohol-resistant foam to extinguish.[6]
P403 + P235 Store in a well-ventilated place. Keep cool.[6]
Dispose of contents/container to an approved
P501

waste disposal plant.

Applications in Research and Industry

Hexyl formate's primary applications are in the flavor and fragrance industries due to its
pleasant fruity scent.[1] It is also utilized as a solvent in the manufacturing of paints, coatings,
and adhesives.[7] In a laboratory setting, it serves as a reagent in organic synthesis and for the
extraction of natural products.[7] A study has also investigated its potential as an insecticidal
agent against mosquito species like Aedes aegypti and Culex quinquefasciatus.[4] While it is
used as a flavoring agent in some pharmaceutical preparations, there is currently no evidence
to suggest its direct involvement in biological signaling pathways relevant to drug development.
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Experimental Protocols
Enzymatic Synthesis of Hexyl Formate

This protocol is based on a patented method for the enzymatic synthesis of hexyl formate,
which offers a greener alternative to traditional chemical synthesis.[8]

Materials:

e Formic acid

» Hexyl alcohol

e Novozym 435 (immobilized lipase B from Candida antarctica)
* n-hexane (solvent)

e Shaking incubator

e Reaction vessel

Procedure:

» Prepare a reaction mixture by dissolving formic acid and hexyl alcohol in n-hexane in a
suitable reaction vessel. A molar ratio of 1:5 (formic acid to hexyl alcohol) is recommended
for optimal conversion.[8]

o Fix the concentration of formic acid at 50 mM.[8]

o Add Novozym 435 to the mixture at a concentration of 15 g/L.[8]

o Seal the reaction vessel and place it in a shaking incubator set to 30°C and 150 rpm.[8]
 Allow the reaction to proceed for 4 hours.[8]

 After the reaction period, the enzyme can be recovered by filtration for reuse.

e The product, hexyl formate, can be purified from the reaction mixture by distillation.
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Enzymatic Synthesis of Hexyl Formate Workflow

Reactant Preparation

Hexyl Alcohol n-Hexane (Solvent)

Esterification Reaction

Mixing of Reactants and Solvent

l

Addition of Novozym 435 (15 g/L)

:

Incubation (30°C, 150 rpm, 4h)

Product Recovery

Enzyme Filtration

Product Distillation

Purified Hexyl Formate
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Enzymatic Synthesis of Hexyl Formate Workflow
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

This method provides a general workflow for the qualitative and quantitative analysis of hexyl
formate in a sample matrix.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Capillary column (e.g., DB-1, 30 m, 0.32 mm ID, 0.25 pm film thickness)[9]
e Helium as carrier gas

Sample Preparation (Liquid-Liquid Extraction):

Take a 5 mL aliquot of the liquid sample.[10]

Add 5 mL of a low-polarity organic solvent (e.g., hexane or dichloromethane).[10]

Vortex the mixture vigorously for 2 minutes.[10]

Centrifuge at 3000 rpm for 10 minutes to separate the phases.[10]

Carefully collect the upper organic layer containing the extracted hexyl formate.[10]

GC-MS Parameters (lllustrative):

* Injector Temperature: 240°C[9]

e Oven Program:

o Initial temperature: 60°C[9]

o Ramp: 8°C/min to 280°C[9]

o Hold: 10 minutes at 280°C[9]

o Carrier Gas Flow: Constant flow of 2 mL/min[9]
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o Split Ratio: 20:1[9]

e MS Detector Temperature: 260°C[9]
e MS Scan Range: m/z 40-400

Data Analysis:

« |dentification of hexyl formate is achieved by comparing the retention time and the mass
spectrum of the analyte with that of a known standard.

e Quantification can be performed by creating a calibration curve using standards of known
concentrations.
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GC-MS Analysis Workflow for Hexyl Formate
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'
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GC-MS Analysis Workflow for Hexyl Formate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1584476?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/629-33-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2382337.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Formate
https://www.sigmaaldrich.com/KR/en/product/aldrich/w257001
https://www.thegoodscentscompany.com/data/rw1023931.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/w257001
https://www.chemimpex.com/products/34377
https://patents.google.com/patent/KR102074660B1/en
https://patents.google.com/patent/KR102074660B1/en
https://www.asiapharmaceutics.info/index.php/ajp/article/download/2068/841/0
https://www.benchchem.com/pdf/Application_Note_Analysis_of_Hexyl_2_ethylbutanoate_using_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.benchchem.com/product/b1584476#what-is-the-cas-number-for-hexyl-formate
https://www.benchchem.com/product/b1584476#what-is-the-cas-number-for-hexyl-formate
https://www.benchchem.com/product/b1584476#what-is-the-cas-number-for-hexyl-formate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584476?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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